Cas no 261951-99-9 (4-Methyl-2-(trifluoromethyl)benzamide)

• Product Name: 4-Methyl-2-(trifluoromethyl)benzamide
• CAS No: 261951-99-9
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 4960315
• Update Time: 2025-11-02

4-Methyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(trifluoromethyl)benzamide
• SBB093080
• 4-Methyl-2-(trifluoromethyl)benzamide

• Inchi： 1S/C9H8F3NO/c1-5-2-3-6(8(13)14)7(4-5)9(10,11)12/h2-4H,1H3,(H2,13,14)
• InChI Key： CPRZFVYISWTZLT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=CC=1C(N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1
• Topological Polar Surface Area: 43.1

4-Methyl-2-(trifluoromethyl)benzamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 4-Methyl-2-(trifluoromethyl)benzamide

Research Brief on 4-Methyl-2-(trifluoromethyl)benzamide (CAS: 261951-99-9) in Chemical Biology and Pharmaceutical Applications

4-Methyl-2-(trifluoromethyl)benzamide (CAS: 261951-99-9) is a small organic molecule that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and benzamide functional groups, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex chemical entities. Recent studies have explored its synthesis, physicochemical properties, and biological activities, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of investigation for 4-Methyl-2-(trifluoromethyl)benzamide is its role as an intermediate in the synthesis of bioactive molecules. The trifluoromethyl group, known for its ability to enhance the metabolic stability and bioavailability of compounds, makes this molecule particularly valuable in medicinal chemistry. Recent publications have highlighted its use in the development of kinase inhibitors and other enzyme-targeting drugs, where its structural features contribute to improved binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 4-Methyl-2-(trifluoromethyl)benzamide as a precursor for the synthesis of novel anti-inflammatory agents. The study reported that derivatives of this compound exhibited significant inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and osteoarthritis.

Another notable application of 4-Methyl-2-(trifluoromethyl)benzamide is in the field of agrochemicals. Recent research has explored its use as a scaffold for the development of new pesticides and herbicides. The trifluoromethyl group's unique electronic properties contribute to the compound's ability to interact with biological targets in pests, offering a potential avenue for the design of more effective and environmentally friendly agrochemicals.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 4-Methyl-2-(trifluoromethyl)benzamide. Recent advancements in catalytic methods, particularly those involving palladium and copper catalysts, have improved the efficiency of its production. However, further research is needed to address issues related to yield, purity, and cost-effectiveness, which are critical for its widespread adoption in industrial and pharmaceutical settings.

In conclusion, 4-Methyl-2-(trifluoromethyl)benzamide (CAS: 261951-99-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for further exploration in drug discovery, agrochemical development, and other applications. Ongoing research efforts are expected to uncover additional uses and optimize its synthesis, paving the way for its integration into commercial and therapeutic products.